Cas no 937597-61-0 (4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine)

• Product Name: 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine
• CAS No: 937597-61-0
• MF: C₁₄H₁₃FN₂
• MW: 228.264826536179
• MDL: MFCD08699584
• CID: 1077974
• PubChem ID: 19627193
• Update Time: 2025-06-12

4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine
• SB65060
• AKOS000318496
• 4-(2,3-dihydroindol-1-yl)-3-fluoroaniline
• 937597-61-0
• 3-Fluoro-4-(indolin-1-yl)aniline
• 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorobenzenamine
• DTXSID501232247

• MDL： MFCD08699584
• Inchi： 1S/C14H13FN2/c15-12-9-11(16)5-6-14(12)17-8-7-10-3-1-2-4-13(10)17/h1-6,9H,7-8,16H2
• InChI Key： CABWRBKWBIRRJR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C2C=CC=CC=2CC1)N

Computed Properties

• Exact Mass: 228.10627659g/mol
• Monoisotopic Mass: 228.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 405.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine

Research Brief on 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine (CAS: 937597-61-0)

Recent studies on 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine (CAS: 937597-61-0) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique indole and fluorophenylamine moieties, has garnered attention for its role in the development of targeted therapies, particularly in oncology and neurological disorders. Its structural features suggest potential interactions with various biological targets, making it a promising candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility in the synthesis of kinase inhibitors. Researchers demonstrated that 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine serves as a critical building block for the development of selective inhibitors targeting aberrant kinase activity in cancer cells. The study reported a significant reduction in tumor growth in preclinical models when the compound was incorporated into a novel inhibitor scaffold, underscoring its therapeutic potential.

Further research has explored the compound's pharmacokinetic properties. A recent ACS Chemical Biology article detailed its metabolic stability and bioavailability, noting that the fluorine substitution enhances its resistance to oxidative metabolism, thereby improving its half-life in vivo. These findings suggest that derivatives of 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine could be optimized for clinical applications, particularly in oral formulations.

In addition to its pharmacological applications, the compound has been investigated for its role in chemical biology. A 2024 study in Nature Chemical Biology utilized 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine as a probe to study protein-ligand interactions in neurodegenerative diseases. The researchers employed advanced NMR techniques to map binding sites on tau proteins, providing insights into the molecular mechanisms of tauopathies. This work opens new avenues for the design of small-molecule therapeutics targeting protein misfolding disorders.

Despite these advancements, challenges remain in the scalable synthesis of 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine. A recent Organic Process Research & Development paper highlighted the need for more efficient catalytic systems to improve yield and reduce byproducts. Innovations in flow chemistry and biocatalysis are being explored to address these limitations, with preliminary results showing promise for industrial-scale production.

In conclusion, 4-(2,3-Dihydro-1H-indol-1-yl)-3-fluorophenylamine (CAS: 937597-61-0) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover its applications, from kinase inhibition to neurodegenerative disease probes, while efforts to optimize its synthesis aim to facilitate broader adoption in pharmaceutical development. Future studies will likely focus on expanding its therapeutic repertoire and refining its pharmacokinetic profile for clinical translation.